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Compound of Interest

Compound Name: EFdA-TP tetraammonium

Cat. No.: B8198353 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information for the proper disposal of EFdA-TP tetraammonium, a potent nucleoside reverse

transcriptase (RT) inhibitor used in HIV research.[1][2][3][4][5] Adherence to these procedures

is vital to mitigate risks and ensure compliance with regulatory standards.

Chemical and Physical Properties
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. Below is a summary of the available data for EFdA-TP tetraammonium.

Property Data

Synonyms Not Available

Molecular Formula C12H27FN9O12P3[6]

Molecular Weight 601.32 g/mol [6]

Appearance White to off-white solid

Solubility
May be soluble in DMSO, H2O, Ethanol, or

DMF[7]

Storage Conditions
Store at -20°C as a powder or -80°C in solvent.

[6]
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Hazard Identification and Safety Precautions
EFdA-TP tetraammonium presents several hazards that necessitate careful handling during

disposal.

Hazard Classification Description

Acute Oral Toxicity Category 4 (Harmful if swallowed)[6]

Acute Aquatic Toxicity Category 1 (Very toxic to aquatic life)[6]

Chronic Aquatic Toxicity
Category 1 (Very toxic to aquatic life with long

lasting effects)[6]

Personal Protective Equipment (PPE): When handling EFdA-TP tetraammonium for disposal,

it is imperative to use appropriate personal protective equipment. This includes:

Safety goggles with side-shields

Protective gloves

Impervious clothing

A suitable respirator[6]

Ensure adequate ventilation and have an accessible safety shower and eye wash station in the

immediate vicinity.[6]

Step-by-Step Disposal Protocol
The primary directive for the disposal of EFdA-TP tetraammonium is to avoid release into the

environment.[6] All waste must be managed through an approved waste disposal plant.[6]

Experimental Protocol for Disposal:

Segregation of Waste:

Collect all waste containing EFdA-TP tetraammonium, including unused product,

contaminated consumables (e.g., pipette tips, tubes), and solutions, in a dedicated, clearly
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labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Labeling:

Label the waste container with the full chemical name: "EFdA-TP tetraammonium".

Include appropriate hazard symbols (e.g., "Harmful," "Dangerous for the environment").

Indicate the approximate concentration and quantity of the waste.

Spill Management:

In the event of a spill, prevent further leakage.[6]

Absorb liquid spills with an inert, finely-powdered liquid-binding material such as diatomite

or universal binders.[6]

For solid spills, carefully collect the material without creating dust.

Place all cleanup materials into the designated hazardous waste container.

Decontaminate the spill area as appropriate.

Storage Pending Disposal:

Store the sealed waste container in a cool, well-ventilated area, away from incompatible

materials such as strong acids/alkalis and strong oxidizing/reducing agents.[6]

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for EFdA-TP tetraammonium.
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Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of EFdA-
TP tetraammonium.
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EFdA-TP Tetraammonium Waste Management

Waste Generation
(Unused product, contaminated labware, solutions)

Is it a spill?

Contain and clean up spill
using appropriate PPE and absorbent materials.

Yes

Collect waste in a
dedicated, labeled, sealed container.

No

Store waste container in a
secure, designated area.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor.

Arrange for professional
pickup and disposal.

Disposal at an
approved facility.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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